Cas no 2034583-55-4 (2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034583-55-4
• MF: C₁₉H₃₀N₂O₃S₂
• MW: 398.5831
• CID: 5354453
• Update Time: 2025-05-23

2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 2-methoxy-4,5-dimethyl-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C19H30N2O3S2/c1-14-10-18(24-3)19(11-15(14)2)26(22,23)20-12-16-4-7-21(8-5-16)17-6-9-25-13-17/h10-11,16-17,20H,4-9,12-13H2,1-3H3
• InChI Key： MKMCRVZHNJWYFB-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C([H])([H])C([H])(C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])S(C2C([H])=C(C([H])([H])[H])C(C([H])([H])[H])=C([H])C=2OC([H])([H])[H])(=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 544
• XLogP3: 3.2
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

2-Methoxy-4,5-Dimethyl-N-{[1-(Thiolan-3-Yl)Piperidin-4-Yl]Methyl}Benzene-1-Sulfonamide

The compound 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS No: 2034583-55-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its complex structure, which includes a sulfonamide group, a methoxy substituent, and a piperidine ring with a thiolane substituent. The combination of these functional groups makes it a versatile candidate for various applications in the pharmaceutical industry.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and amides, providing enhanced pharmacokinetic properties such as improved solubility and reduced toxicity. The presence of the methoxy group at position 2 on the benzene ring further enhances the compound's stability and bioavailability, making it an attractive target for researchers in the field of medicinal chemistry.

The piperidine ring with a thiolane substituent adds another layer of complexity to this molecule. Piperidine derivatives are known for their ability to modulate receptor activity and improve drug-target binding affinity. The thiolane group, being a sulfur-containing heterocycle, introduces additional electronic effects that can influence the compound's pharmacological profile. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures, paving the way for further exploration of their biological activities.

One of the most promising aspects of this compound is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are one of the largest families of cell surface receptors and are involved in a wide range of physiological processes, making them prime targets for drug development. Preliminary studies suggest that 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide exhibits selective binding to certain GPCR subtypes, potentially leading to novel therapeutic agents for conditions such as hypertension, inflammation, and neurological disorders.

In addition to its receptor-modulating properties, this compound has shown potential in inhibiting key enzymes involved in metabolic pathways. For instance, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and epigenetic modifications. HDAC inhibitors have shown promise in the treatment of cancer and neurodegenerative diseases, highlighting the broad therapeutic potential of this compound.

The synthesis of 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-3-Yl)Piperidin-4-Yl]Methyl}Benzene-Sulfonamide involves a multi-step process that combines advanced organic synthesis techniques with strategic protection/deprotection strategies. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields and purity levels.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions that govern this compound's biological activity. Docking simulations have revealed favorable interactions between the sulfonamide group and key residues within the active site of target proteins, suggesting a strong binding affinity that could be exploited for therapeutic purposes.

In conclusion, 2-methoxy-4,5-dimethyl-N-{[1-(thiolan-Yl)Piperidin-Yl]Methyl}Benzene-Sulfonamide (CAS No: 2034583) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features and promising biological activities make it an exciting candidate for further research and clinical exploration.